Cas no 2228110-30-1 (2-amino-2-1-(5-fluoropyridin-2-yl)cyclopropylacetic acid)

• Product Name: 2-amino-2-1-(5-fluoropyridin-2-yl)cyclopropylacetic acid
• CAS No: 2228110-30-1
• MF: C₁₀H₁₁FN₂O₂
• MW: 210.204945802689
• CID: 6502743
• PubChem ID: 165615067
• Update Time: 2025-11-01

2-amino-2-1-(5-fluoropyridin-2-yl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-1-(5-fluoropyridin-2-yl)cyclopropylacetic acid
• 2-amino-2-[1-(5-fluoropyridin-2-yl)cyclopropyl]acetic acid
• 2228110-30-1
• EN300-1816102

• Inchi： 1S/C10H11FN2O2/c11-6-1-2-7(13-5-6)10(3-4-10)8(12)9(14)15/h1-2,5,8H,3-4,12H2,(H,14,15)
• InChI Key： VQTXMFCOFFAQBX-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C=C1)C1(C(C(=O)O)N)CC1

Computed Properties

• Exact Mass: 210.08045576g/mol
• Monoisotopic Mass: 210.08045576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 76.2Ų

Additional information on 2-amino-2-1-(5-fluoropyridin-2-yl)cyclopropylacetic acid

Comprehensive Overview of 2-amino-2-1-(5-fluoropyridin-2-yl)cyclopropylacetic acid (CAS No. 2228110-30-1)

2-amino-2-1-(5-fluoropyridin-2-yl)cyclopropylacetic acid (CAS No. 2228110-30-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique cyclopropylacetic acid backbone and 5-fluoropyridin-2-yl moiety, exhibits potential applications in drug discovery and development. Researchers are particularly interested in its structural features, which may contribute to its bioactivity and selectivity in targeting specific enzymes or receptors.

The growing demand for novel fluorinated compounds in medicinal chemistry has propelled interest in 2-amino-2-1-(5-fluoropyridin-2-yl)cyclopropylacetic acid. Fluorination often enhances metabolic stability, bioavailability, and binding affinity, making this compound a valuable candidate for further study. Recent trends in AI-driven drug discovery and computational chemistry have further highlighted its potential, as researchers leverage machine learning to predict its interactions with biological targets.

From a synthetic perspective, the preparation of 2-amino-2-1-(5-fluoropyridin-2-yl)cyclopropylacetic acid involves multi-step organic transformations, including cyclopropanation and fluoropyridine coupling reactions. Its CAS No. 2228110-30-1 serves as a unique identifier in chemical databases, facilitating efficient literature searches and regulatory compliance. The compound’s purity and stability are critical for reproducible results, necessitating advanced analytical techniques such as HPLC and NMR spectroscopy for characterization.

In the context of green chemistry, researchers are exploring sustainable synthesis routes for 2-amino-2-1-(5-fluoropyridin-2-yl)cyclopropylacetic acid to minimize environmental impact. This aligns with global initiatives to reduce hazardous waste and energy consumption in chemical manufacturing. Additionally, the compound’s potential role in precision medicine and personalized therapeutics has sparked discussions about its future applications in treating diseases with high unmet medical needs.

For those searching "fluoropyridine derivatives in drug development" or "CAS 2228110-30-1 applications", this compound represents a promising area of exploration. Its combination of a cyclopropyl ring and amino acid functionality offers versatility in molecular design, enabling modifications to optimize pharmacokinetic properties. As the pharmaceutical industry continues to prioritize small molecule therapeutics, 2-amino-2-1-(5-fluoropyridin-2-yl)cyclopropylacetic acid stands out as a compelling subject for further investigation.

In summary, 2-amino-2-1-(5-fluoropyridin-2-yl)cyclopropylacetic acid (CAS No. 2228110-30-1) embodies the intersection of innovative chemistry and cutting-edge research. Its structural complexity and potential bioactivity make it a focal point for scientists exploring next-generation therapeutics. With advancements in synthetic methodologies and computational modeling, this compound is poised to play a pivotal role in addressing contemporary challenges in drug discovery and development.